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Compound of Interest

Compound Name:
N-Acetyl-Ser-Asp-Lys-Pro

(acetate)

Cat. No.: B8210093

Get Quote

Executive Summary & Rationale
N-acetyl-seryl-aspartyl-lysyl-proline (Ac-SDKP) is a naturally occurring tetrapeptide released

from Thymosin

4 (T

4) by prolyl oligopeptidase (POP).[1][2] It exerts potent anti-fibrotic, anti-inflammatory, and
angiogenic effects, primarily by inhibiting the TGF-

/Smad signaling pathway and macrophage infiltration.

Why Osmotic Minipumps? Ac-SDKP has an extremely short plasma half-life in rats (~4.5

minutes) due to rapid hydrolysis by Angiotensin-Converting Enzyme (ACE). Bolus injections (IP

or SC) fail to maintain therapeutic plasma levels. Continuous infusion via osmotic minipumps

(e.g., Alzet®) is the only validated method to achieve steady-state therapeutic concentrations

for chronic fibrosis studies (cardiac, renal, or pulmonary).
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Before initiating the study, ensure the quality and stability of the peptide formulation.

Parameter Specification Notes

Compound
Ac-SDKP (N-Acetyl-Ser-Asp-

Lys-Pro)

MW: ~487.5 Da. Hygroscopic

white powder.

Solubility High in water/saline Dissolves easily >10 mg/mL.

Vehicle 0.9% Sterile Saline (NaCl)

Preferred. PBS is also

acceptable but saline is

standard for this peptide.

Pump Stability Stable at 37°C for >4 weeks

Ac-SDKP is highly stable in

saline at body temperature; no

exotic buffers required.

Sterility 0.22 µm Filtration

Filter the solution before filling

the pump to prevent microbial

growth.

Experimental Design & Dosage Calculation
Dosage Strategy
The effective therapeutic dose range for Ac-SDKP in rat fibrosis models (hypertension, MI,

silicosis) is 400–800 µg/kg/day.

Standard Dose: 800 µg/kg/day (Recommended for robust anti-fibrotic effects).

High Dose: 1.6 mg/kg/day (Used in some refractory models).

Pump Selection (Rat)
Select the pump model based on the study duration.
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Duration
Recommended
Model

Reservoir Vol. Flow Rate

2 Weeks Alzet 2002 200 µL 0.5 µL/hr

4 Weeks Alzet 2004 200 µL 0.25 µL/hr

6 Weeks Alzet 2006 200 µL 0.15 µL/hr

Concentration Calculation Protocol
Formula:

[3]

Where:

= Concentration of Ac-SDKP in the pump (µg/µL or mg/mL)

= Target Dose (µg/kg/day)

= Weight of Rat (kg)[4]

= Pump Flow Rate (µL/day)

Example Calculation:

Target: 800 µg/kg/day

Subject: 300 g rat (0.3 kg)

Pump: Alzet 2004 (Flow rate: 0.25 µL/hr = 6.0 µL/day)

Expert Tip: Always calculate based on the average expected weight of the rat during the study,

or the starting weight if the therapeutic window is narrow.
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Surgical Implantation Protocol
Objective: Subcutaneous (SC) implantation in the mid-scapular region. Pre-requisites: Sterile

surgical pack, isoflurane anesthesia, analgesic (e.g., carprofen or buprenorphine), skin

staples/sutures.

Step-by-Step Workflow
Pump Priming (Critical):

Fill pumps with the sterile Ac-SDKP solution 24 hours prior to implantation.

Incubate submerged in sterile saline at 37°C overnight.

Reason: This ensures the pump is pumping immediately upon implantation, avoiding a 4-6

hour lag time.

Anesthesia & Prep:

Induce anesthesia with 3-4% isoflurane; maintain at 1.5-2%.

Shave the mid-scapular area and clean with Betadine/alcohol scrub (3 cycles).

Incision & Pocketing:

Make a small horizontal incision (1 cm) across the scapulae.

Insert a hemostat into the incision and tunnel subcutaneously toward the flank to create a

pocket.

Note: The pocket must be large enough to allow the pump to move freely, preventing skin

necrosis.

Insertion:

Insert the primed pump, delivery portal first, into the pocket.

Ensure the pump is positioned away from the incision line to prevent dehiscence.
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Closure:

Close the incision with 1-2 wound clips or interrupted sutures (4-0 silk/nylon).

Apply topical antibiotic ointment.

Post-Op:

Monitor for recovery on a heating pad.

Administer analgesia for 24-48 hours post-op.

Validation & Mechanism of Action
Pharmacokinetic Validation (LC-MS/MS)
Verifying drug delivery is essential. Plasma collection requires specific handling because ACE

in the blood will degrade Ac-SDKP ex vivo.

Sample Collection Protocol:

Prepare collection tubes with Captopril (ACE inhibitor) to a final concentration of 10 µM (or

EDTA tubes pre-spiked with protease inhibitors).

Centrifuge immediately at 4°C to separate plasma.

Store at -80°C.

LC-MS/MS Parameters:

Method: SPE-LC-MS/MS (Solid Phase Extraction).[5]

Precursor Ion:m/z 488

Quantification Product Ion:m/z 129 (Proline immonium ion)

Internal Standard: Ac-SDKP-

(m/z 496
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137).[5]

Mechanism of Action Diagram
Ac-SDKP functions as a "brake" on the fibrosis cascade.
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Caption: The T

4-Ac-SDKP axis. Ac-SDKP inhibits the pro-fibrotic TGF-

pathway.[6][7][8] High ACE activity (as seen in hypertension) depletes Ac-SDKP, promoting
fibrosis.
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Study Start

1. Calculate Concentration
(Dose: 800 µg/kg/day)

2. Prepare Solution
(Sterile Saline, 0.22µm Filter)

3. Fill & Prime Pumps
(37°C Saline, Overnight)

4. SC Implantation
(Mid-scapular)

5. Monitor (4 Weeks)
(Weight, BP, Echocardiography)

6. Tissue Harvest

7. Analysis
(Collagen, alpha-SMA, Plasma Ac-SDKP)

Click to download full resolution via product page

Caption: Step-by-step workflow for chronic Ac-SDKP administration and analysis.[2][3][8][9][10]

[11]
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Troubleshooting & FAQs
Q: Can I mix Ac-SDKP with other drugs in the pump? A: Avoid mixing unless compatibility is

strictly verified. Ac-SDKP is a peptide and may precipitate or degrade in the presence of acidic

drugs or reducing agents.

Q: The pump explanted at 4 weeks still has fluid. Did it fail? A: Not necessarily. Osmotic pumps

function by imbibing water into an outer chamber, compressing the drug reservoir.[12] The

"residual" fluid might be the osmotic driving agent or diluted drug. Weigh the pump before and

after explant to verify delivery volume.

Q: My plasma Ac-SDKP levels are undetectable despite the pump. A: Did you add an ACE

inhibitor to the collection tube? If not, the peptide degraded in the tube before freezing. Always

use Captopril/Enalaprilat in the collection vial.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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